Cas no 921596-59-0 (2-Thiophenecarboxylic acid, 5-[(methylamino)carbonyl]-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 5-[(methylamino)carbonyl]-, methyl ester
• CAS No: 921596-59-0
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 744523
• PubChem ID: 67087189
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 5-[(methylamino)carbonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-[(methylamino)carbonyl]-, methyl ester
• methyl 5-(methylcarbamoyl)thiophene-2-carboxylate
• DTXSID70736400
• SCHEMBL1587481
• 921596-59-0

• Inchi： 1S/C8H9NO3S/c1-9-7(10)5-3-4-6(13-5)8(11)12-2/h3-4H,1-2H3,(H,9,10)
• InChI Key： XEGRJBJDXKOMFQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C(NC)=O

Computed Properties

• Exact Mass: 199.03031432g/mol
• Monoisotopic Mass: 199.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.6Ų